Cas no 1804026-97-8 (4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804026-97-8
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4801689
• Update Time: 2025-06-10

4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-6-2-14-5(1-12)4(3-15)7(6)13/h2-3H,(H2,13,14)
• InChI Key： ZWZLTAPLMWTJAU-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C#N)C(C=O)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804026-97-8)

4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804026-97-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and cyano functional groups, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the synthesis of novel heterocyclic compounds.

The structural features of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde make it a valuable intermediate in organic synthesis. The presence of the aldehyde group at the 3-position and the amino group at the 4-position allows for versatile chemical transformations, enabling the creation of complex molecular architectures. This adaptability is particularly relevant in the context of modern medicinal chemistry, where the demand for highly functionalized pyridine derivatives is on the rise. Recent studies have highlighted the role of such compounds in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein kinases and emerging viral pathogens.

In addition to its pharmaceutical applications, 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde has shown promise in agrochemical research. The trifluoromethoxy moiety is known to enhance the biological activity of pesticides and herbicides, making this compound a potential candidate for the development of next-generation crop protection agents. With the growing emphasis on sustainable agriculture and the need for eco-friendly agrochemicals, researchers are exploring the use of such fluorinated pyridine derivatives to address challenges related to pest resistance and environmental impact.

The synthesis and characterization of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde require advanced techniques in organic chemistry, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-value industries. Furthermore, the compound's stability under various conditions makes it a reliable building block for multi-step synthetic routes, a feature highly sought after in process chemistry and scale-up operations.

From a commercial perspective, the demand for 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is expected to grow, driven by its versatility and the expanding applications of fluorinated heterocycles. Suppliers and manufacturers are increasingly focusing on optimizing production processes to meet the needs of academic and industrial researchers. Keywords such as pyridine derivatives, fluorinated building blocks, and pharmaceutical intermediates are frequently searched in relation to this compound, reflecting its relevance in contemporary chemical research.

In conclusion, 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804026-97-8) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique structural attributes and functional groups make it a focal point for innovation in drug discovery, agrochemical development, and material science. As research continues to uncover new uses for this molecule, its importance in the chemical industry is poised to expand, solidifying its position as a key player in the advancement of specialty chemicals and functional materials.